Cas no 2418719-83-0 (N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide)

• Product Name: N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide
• CAS No: 2418719-83-0
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 5359728
• Update Time: 2025-05-20

N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide
• N-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]benzamide
• Z4244367963

• Inchi： 1S/C20H22N2O2/c23-20(16-5-2-1-3-6-16)21-17-7-4-8-19(11-17)24-14-18-13-22(18)12-15-9-10-15/h1-8,11,15,18H,9-10,12-14H2,(H,21,23)
• InChI Key： NABNGHSVNUWVSF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)NC(C1C=CC=CC=1)=O)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• XLogP3: 3.4
• Topological Polar Surface Area: 41.3

Additional information on N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide

Professional Introduction to N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide (CAS No. 2418719-83-0)

N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide, identified by the CAS number 2418719-83-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a cyclopropylmethyl group and an aziridine moiety, contribute to its distinctive chemical properties and potential therapeutic applications.

The< strong>aziridin-2-yl moiety in the molecular structure of N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide is a key functional group that has been extensively studied for its ability to undergo ring-opening reactions. These reactions can be exploited to form covalent bonds with biological targets, such as proteins and enzymes, which makes this compound a valuable tool in the development of targeted therapeutics. The cyclopropylmethyl group, on the other hand, enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies have shown that this compound exhibits inhibitory activity against several targets, including matrix metalloproteinases (MMPs) and cyclooxygenase (COX) enzymes.

The< strong>methoxy group in the phenyl ring of N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide plays a crucial role in determining the compound's solubility and interactions with biological targets. The methoxy group can form hydrogen bonds with polar residues in proteins, thereby enhancing binding affinity. Additionally, the presence of this group can influence the electronic properties of the molecule, which can be exploited to fine-tune its biological activity.

One of the most exciting aspects of N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide is its potential as a lead compound for drug discovery. Researchers have leveraged its unique structural features to design derivatives with enhanced potency and selectivity. For instance, modifications to the cyclopropylmethyl group have been shown to improve metabolic stability, while alterations to the aziridin-2-yl moiety have led to compounds with improved target specificity.

The< strong>benzamide moiety in the compound's structure contributes to its overall stability and bioavailability. Benzamides are known for their ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. This makes them ideal candidates for developing drugs that require prolonged half-life and sustained release profiles.

In conclusion, N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the cyclopropylmethyl group, aziridin-2-yl moiety, methoxy group, and benzamide unit, make it a valuable scaffold for drug discovery. Ongoing research into this compound continues to uncover new insights into its biological activities and therapeutic potential. As our understanding of molecular interactions advances, compounds like N-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)benzamide are poised to play a crucial role in the development of next-generation therapeutics.